
Isocomene as a tricyclic sesquiterpene natural
product

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isocomene

Cat. No.: B14461869 Get Quote

Isocomene: A Tricyclic Sesquiterpene Natural
Product
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Introduction
Isocomene is a tricyclic sesquiterpene natural product first isolated from the perennial herb

Isocoma wrightii by Zalkow and colleagues in 1977.[1][2] Its unique and complex molecular

architecture, characterized by three fused cyclopentane rings, has made it a compelling target

for total synthesis and a subject of interest for its potential biological activities. This guide

provides a comprehensive overview of isocomene, including its physicochemical properties,

detailed synthetic protocols, and an exploration of its biological significance.

Physicochemical and Spectroscopic Data
Isocomene is a hydrocarbon with the molecular formula C₁₅H₂₄ and a molar mass of 204.357

g·mol⁻¹.[2][3] The following tables summarize its key physical, chemical, and spectroscopic

properties.

Table 1: Physical and Chemical Properties of Isocomene
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Property Value Source

Molecular Formula C₁₅H₂₄ [2][3]

Molar Mass 204.357 g·mol⁻¹ [2][3]

Appearance Oily liquid
Inferred from lack of reported

melting point

Boiling Point ~571.55 K (calculated) [4]

Density Not experimentally reported -

Optical Rotation
Not reported for the natural

product
-

Table 2: Spectroscopic Data for Isocomene

Spectroscopy Key Data Source

¹H NMR Complex methyl region [2]

¹³C NMR
Data available from synthetic

samples
[2]

IR

3400, 2950, 1460, 1380, 1260,

1180, 1140, 1080, 1050, 960,

920, 900, 800, 760 cm⁻¹ (for a

synthetic precursor)

[2]

Mass Spec. M⁺ at m/z 204
Inferred from molecular

formula

Total Synthesis of (±)-Isocomene (Pirrung, 1979)
The first total synthesis of racemic isocomene was achieved by Michael C. Pirrung in 1979.[2]

This elegant synthesis features a key intramolecular [2+2] photocycloaddition to construct the

complex tricyclic core.

Synthetic Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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